Cas no 1312556-59-4 (Methyl 1-methyl-1H-benzo[d][1,2,3]triazole-4-carboxylate)

• Product Name: Methyl 1-methyl-1H-benzo[d][1,2,3]triazole-4-carboxylate
• CAS No: 1312556-59-4
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 5708985
• PubChem ID: 67247713
• Update Time: 2024-03-01

Methyl 1-methyl-1H-benzo[d][1,2,3]triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl1-methyl-1H-benzo[d][1,2,3]triazole-4-carboxylate
• 1312556-59-4
• Methyl 1-methyl-1H-benzo[d][1,2,3]triazole-4-carboxylate
• SCHEMBL2013415

• Inchi： 1S/C9H9N3O2/c1-12-7-5-3-4-6(9(13)14-2)8(7)10-11-12/h3-5H,1-2H3
• InChI Key： MZWWPVYKCMXGQJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC2=C1N=NN2C)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles